Cas no 164161-21-1 (Benzaldehyde,5-ethoxy-4-hydroxy-2-nitro-)

• Product Name: Benzaldehyde,5-ethoxy-4-hydroxy-2-nitro-
• CAS No: 164161-21-1
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 110412
• PubChem ID: 45094241
• Update Time: 2025-04-18

Benzaldehyde,5-ethoxy-4-hydroxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,5-ethoxy-4-hydroxy-2-nitro-
• 5-ethoxy-4-hydroxy-2-nitrobenzaldehyde
• Benzaldehyde, 5-ethoxy-4-hydroxy-2-nitro- (9CI)
• 5-Ethoxy-4-hydroxy-2-nitro-benzaldehyde
• DTXSID10667269
• AIMAXLPHCZQHCU-UHFFFAOYSA-N
• 164161-21-1
• SCHEMBL1608774

• Inchi： 1S/C9H9NO5/c1-2-15-9-3-6(5-11)7(10(13)14)4-8(9)12/h3-5,12H,2H2,1H3
• InChI Key： AIMAXLPHCZQHCU-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=C(C=O)C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 211.04807
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 89.67